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Compound of Interest

Compound Name: Chromium boride (Cr2B)

Cat. No.: B077157 Get Quote

Chromium diboride (Cr₂B) composites are emerging as superior alternatives to traditional steel

in applications demanding high abrasive wear resistance. Possessing a unique combination of

hardness, thermal stability, and chemical inertness, Cr₂B composites consistently demonstrate

lower wear rates and reduced friction in tribological testing compared to various steel alloys.

This guide provides a comparative analysis of the abrasive wear behavior of Cr₂B composites

and steel, supported by experimental data, to inform material selection for researchers and

drug development professionals in demanding environments.

Quantitative Comparison of Wear Properties
The following table summarizes key mechanical and tribological properties of different Cr₂B

composites and steels, derived from various experimental studies. It is important to note that

direct comparison can be challenging due to variations in experimental conditions, such as

counter body materials, applied loads, and sliding speeds. However, the data consistently

indicates the superior wear resistance of Cr₂B-based materials.
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Material
Composition

Hardness
Coefficient of
Friction (COF)

Specific Wear
Rate (mm³/Nm)

Counter Body

Cr₂B Composites

Cu/3 vol.% CrB₂ 113 HV[1] Not Reported
9.1 x 10⁻⁵ (at 10

N load)[1]
Not Reported

CrB₂ + 10% SiC

fiber
Not Reported

0.33 (at 20 N

load, 10 Hz)[2]
~1.0 x 10⁻⁷[2] WC-Co ball

CrB₂ + 5 wt.%

MoSi₂
Not Reported

0.32 - 0.68 (5-20

N load)[3]

1.06 x 10⁻⁶ (at

10 N load, 15

Hz)[3]

WC-Co ball

CrB₂ + 10 wt.%

Nb
21.89 GPa[4] Not Reported Not Reported Not Reported

Steel and Steel

Coatings

AISI 52100 Steel

(Substrate)
723 HV[5] Not Reported Not Reported Not Reported

Chromium

Boride Coating

on AISI 52100

1775±45 HV[5] Not Reported Not Reported Not Reported

Fe-Cr-B Alloy
46.3–58.3

HRC[6]
Not Reported Not Reported Not Reported

Ni-B Coating on

4140 Alloy Steel
~951 HV[7] Not Reported 0.66 x 10⁻⁶[7] Not Reported

Experimental Protocols
The data presented above is derived from rigorous experimental procedures designed to

simulate abrasive wear conditions. Below are detailed methodologies from key studies.

Pin-on-Disc Wear Test (for Cu/CrB₂ Composites)
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Apparatus: A pin-on-disc type machine was utilized to study the dry sliding friction and wear

behavior.[1]

Sample Preparation: Copper matrix composites reinforced with varying volume fractions of

CrB₂ were manufactured using an ex situ method.[1]

Test Conditions: The tribological tests were conducted under dry sliding conditions. A normal

load of 10 N was applied to the pin.[1]

Data Acquisition: The specific wear rate was calculated from the volume loss of the material

during the test, normalized by the applied load and sliding distance.[1] The wear mechanism

was analyzed by examining the worn surfaces.[1]

Reciprocating Sliding Wear Test (for CrB₂ + SiC/MoSi₂
Composites)

Apparatus: A reciprocating sliding wear tester was used.[2][3]

Sample Preparation: CrB₂ composites reinforced with SiC fibers or MoSi₂ were prepared by

hot pressing.[2][3]

Counter Body: A cemented tungsten carbide (WC-Co) ball was used as the counter body.[2]

[3]

Test Conditions: Tests were conducted under varying loads (e.g., 5 N to 20 N) and

reciprocating frequencies (e.g., 10 Hz to 15 Hz).[2][3]

Data Analysis: The coefficient of friction and specific wear rate were determined. The wear

mechanisms were analyzed using scanning electron microscopy (SEM), energy-dispersive

spectroscopy (EDS), and optical profilometry.[2]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for evaluating the abrasive wear

behavior of materials like Cr₂B composites and steel.
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Caption: Generalized workflow for comparing abrasive wear.

The inherent hardness of the CrB₂ ceramic phase is a primary contributor to the superior wear

resistance of these composites. The addition of secondary reinforcing phases like SiC and

MoSi₂ can further enhance toughness and tribological performance.[2][3] In contrast, while

various alloying and heat treatment strategies can improve the hardness and wear resistance

of steel, they often fall short of the performance achieved by ceramic-matrix composites under

abrasive conditions. The primary wear mechanisms in Cr₂B composites often involve micro-

fracture and tribo-oxidative reactions, which can lead to the formation of a lubricious oxide

layer, further reducing friction and wear.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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